6-(4-Chlorophenyl)-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

• Molecular Formula: C19H15ClN4
• Molecular Weight: 334.8 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C19H15ClN4/c1-12-2-4-14(5-3-12)17-10-18-22-11-16(19(21)24(18)23-17)13-6-8-15(20)9-7-13/h2-11H,21H2,1H3
• InChI Key: OSHXUFOXNADOCS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN3C(=C2)N=CC(=C3N)C4=CC=C(C=C4)Cl

Description

6-(4-Chlorophenyl)-2-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CPP and has a molecular formula of C20H16ClN5.

Mechanism of Action

CPP exerts its anti-cancer effects by inhibiting the activity of a protein called Aurora kinase A. This protein is involved in the regulation of cell division and is overexpressed in many types of cancer. By inhibiting Aurora kinase A, CPP disrupts the normal cell cycle and leads to the death of cancer cells.
Biochemical and Physiological Effects:
CPP has been shown to have a low toxicity profile and does not have any significant effects on normal cells. However, it has been found to induce DNA damage in cancer cells, which may lead to the activation of the immune system and the destruction of cancer cells by the body's own defenses.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPP is its high potency and specificity towards cancer cells. This makes it an attractive candidate for the development of new anti-cancer therapies. However, one of the limitations of CPP is its poor solubility in water, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research on CPP. One potential application is the development of combination therapies that use CPP in combination with other anti-cancer drugs. Another direction is the development of CPP analogs that have improved solubility and efficacy. Additionally, further studies are needed to investigate the potential use of CPP in other areas of research, such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, CPP is a promising compound that has potential applications in cancer research. Its mechanism of action, low toxicity profile, and specificity towards cancer cells make it an attractive candidate for the development of new anti-cancer therapies. Further research is needed to fully understand the potential of CPP and to explore its applications in other areas of research.

Synthesis Methods

The synthesis of CPP involves the reaction of 4-chlorobenzaldehyde with 4-methylphenylhydrazine to form 4-(4-methylphenyl)pyrazole-3-carboxaldehyde. This intermediate is then reacted with 2-chloro-6-(4-chlorophenyl)pyrimidine to form CPP.

Scientific Research Applications

CPP has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. CPP has also been found to induce apoptosis, which is a process of programmed cell death, in cancer cells.